molecular formula C17H15N3O4S B2895220 7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide CAS No. 1797284-55-9

7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide

Cat. No. B2895220
CAS RN: 1797284-55-9
M. Wt: 357.38
InChI Key: XJWAUMLKMRWTSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.
BenchChem offers high-quality 7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

1. Heterocyclic Compound Synthesis

Novel heterocyclic compounds derived from visnaginone and khellinone, which are structurally related to the compound of interest, have been synthesized. These compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, exhibited anti-inflammatory and analgesic activities, indicating their potential for drug development (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

2. CCR5 Antagonist Synthesis

A practical synthesis method for an orally active CCR5 antagonist, related to the chemical structure of interest, has been developed. This compound shows promise in the field of HIV-1 infection treatment by blocking the CCR5 receptor, which is crucial for the virus's entry into cells (T. Ikemoto et al., 2005).

3. Antitumor Agents

The synthesis and chemistry of imidazotetrazines, which share a similar complex heterocyclic structure, have been studied for their antitumor properties. These compounds have shown curative activity against certain types of leukemia, highlighting the therapeutic potential of complex heterocyclic compounds in oncology (M. Stevens et al., 1984).

4. Anticholinesterase Activity

Compounds based on the molecular skeletons of furobenzofuran and methanobenzodioxepine, which are related to the compound , have been synthesized and evaluated for their anticholinesterase action. These compounds were potent inhibitors, indicating potential applications in treating diseases like Alzheimer's (Weiming Luo et al., 2005).

5. Novel Benzotriazoloazepine Derivatives

Benzotriazoloazepine derivatives, starting from a compound structurally related to 7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide, have been synthesized. These compounds exhibited anticonvulsant activities, indicating their potential use in epilepsy treatment (Wei Zhang et al., 2013).

properties

IUPAC Name

7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O4S/c1-23-11-6-2-4-9-8-12(24-13(9)11)15(21)20-17-19-10-5-3-7-18-16(22)14(10)25-17/h2,4,6,8H,3,5,7H2,1H3,(H,18,22)(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJWAUMLKMRWTSX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC2=C1OC(=C2)C(=O)NC3=NC4=C(S3)C(=O)NCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzofuran-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.